Cas no 3967-53-1 (methyl 3-hydroxy-2-phenylpropanoate)

methyl 3-hydroxy-2-phenylpropanoate structure
3967-53-1 structure
Product Name:methyl 3-hydroxy-2-phenylpropanoate
CAS No:3967-53-1
MF:C10H12O3
MW:180.200483322144
MDL:MFCD09753766
CID:310532
PubChem ID:239086
Update Time:2025-04-19

methyl 3-hydroxy-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(hydroxymethyl)-, methyl ester
    • methyl 3-hydroxy-2-phenylpropanoate
    • METHYLTROPATE
    • methyl 3-hydroxy-2-phenylpropionate
    • H11994
    • methyl3-hydroxy-2-phenylpropanoate
    • A-(hydroxymethyl)-, methyl ester
    • Tropic acid, methyl ester
    • Benzeneacetic acid, alpha-(hydroxymethyl)-, methyl ester
    • AKOS006328384
    • SY224842
    • A-(HYDROXYMETHYL)BENZENACETIC ACID METHYL ESTER
    • NSC-43874
    • 3967-53-1
    • Methyl tropate
    • EN300-25988426
    • Benzeneacetic acid, .alpha.-(hydroxymethyl)-, methyl ester
    • NSC43874
    • CHEMBL3785478
    • Methyl tropate, AldrichCPR
    • CS-0187753
    • MFCD09753766
    • SCHEMBL5812804
    • Benzeneacetic acid,
    • AS-75667
    • Tropic acid methyl ester
    • DTXSID20286127
    • MDL: MFCD09753766
    • Inchi: 1S/C10H12O3/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3
    • InChI Key: OLEWRQVKIUHEJP-UHFFFAOYSA-N
    • SMILES: OCC(C(=O)OC)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.147
  • Boiling Point: 300.9°Cat760mmHg
  • Flash Point: 128.4°C
  • Refractive Index: 1.528
  • PSA: 46.53000
  • LogP: 0.93550

methyl 3-hydroxy-2-phenylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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eNovation Chemicals LLC
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Benzeneacetic acid, a-(hydroxymethyl)-, methyl ester
3967-53-1 95%+
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$150 2024-06-07
Enamine
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methyl 3-hydroxy-2-phenylpropanoate
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$19.0 2024-06-18
Enamine
EN300-25988426-0.1g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 95%
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$19.0 2024-06-18
Enamine
EN300-25988426-0.25g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 95%
0.25g
$24.0 2024-06-18
Enamine
EN300-25988426-0.5g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 95%
0.5g
$38.0 2024-06-18
Enamine
EN300-25988426-1.0g
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3967-53-1 95%
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